![molecular formula C16H16N4S B6436718 N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,3-benzothiazol-2-amine CAS No. 2549034-84-4](/img/structure/B6436718.png)
N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,3-benzothiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,3-benzothiazol-2-amine (NPBTA) is a novel small molecule that has been developed for use in a variety of scientific research applications. It is a member of the benzothiazole family and has been used in a variety of research applications, including drug discovery, drug design, and biochemistry. NPBTA has a wide range of biochemical and physiological effects and can be used to study a variety of biological processes.
Scientific Research Applications
N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,3-benzothiazol-2-amine has a wide range of scientific research applications. It has been used in drug discovery, drug design, and biochemistry. It has also been used to study a variety of biological processes, including signal transduction, gene expression, and cellular metabolism. In addition, this compound has been used to study the effects of various drugs on cells and tissues.
Mechanism of Action
Target of Action
Compounds with similar structures, such as n-(pyridin-2-yl)amides, have been found to interact with various biological targets .
Mode of Action
It’s worth noting that similar compounds, like n-(pyridin-2-yl)amides, are formed via c–c bond cleavage promoted by i2 and tbhp .
Result of Action
Compounds with similar structures have shown varied medicinal applications .
Advantages and Limitations for Lab Experiments
The use of N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,3-benzothiazol-2-amine in lab experiments has a number of advantages. It is a small molecule, which makes it easier to synthesize and manipulate in the lab. In addition, it has a wide range of biochemical and physiological effects, which makes it useful for studying a variety of biological processes. However, there are some limitations to using this compound in lab experiments. For example, it is not yet fully understood how it interacts with GPCRs, and there is still much to be learned about its mechanism of action.
Future Directions
There are a number of potential future directions for the use of N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,3-benzothiazol-2-amine in scientific research. These include further research into its mechanism of action, as well as further exploration of its biochemical and physiological effects. In addition, further research could be done to determine if this compound could be used to develop new drugs or treatments for various diseases and disorders. Finally, this compound could be studied further to determine if it could be used to improve existing drug therapies or to develop new therapeutic strategies.
Synthesis Methods
N-methyl-N-[1-(pyridin-2-yl)azetidin-3-yl]-1,3-benzothiazol-2-amine can be synthesized through a variety of methods. The most common method involves the use of aryl halides and pyridine in a nucleophilic substitution reaction. In this reaction, the aryl halide is treated with a pyridine to form the pyridinium salt. This salt is then reacted with an amine to form the desired this compound. Other methods of synthesis include the use of aryl halides and an amine in a Friedel-Crafts reaction, as well as the use of aryl halides and an amine in a Suzuki coupling reaction.
properties
IUPAC Name |
N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4S/c1-19(16-18-13-6-2-3-7-14(13)21-16)12-10-20(11-12)15-8-4-5-9-17-15/h2-9,12H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKVWAXPTOAKAPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CN(C1)C2=CC=CC=N2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.